1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: (5E)-1-(3-methylphenyl)-5-[(5-piperidin-1-ylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H21N3O3S/c1-14-6-5-7-15(12-14)24-20(26)17(19(25)22-21(24)28)13-16-8-9-18(27-16)23-10-3-2-4-11-23/h5-9,12-13H,2-4,10-11H2,1H3,(H,22,25,28)/b17-13+
• InChI Key: JTCJZNBWOCGBQK-GHRIWEEISA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=O)/C(=C/C3=CC=C(O3)N4CCCCC4)/C(=O)NC2=S
• SMILES: CC1=CC(=CC=C1)N2C(=O)C(=CC3=CC=C(O3)N4CCCCC4)C(=O)NC2=S

Description

1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as MPTP, is a chemical compound that has been extensively studied due to its potential use in scientific research. MPTP belongs to the class of pyrimidine derivatives and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is metabolized in the brain to form MPP+, a toxic compound that selectively targets dopaminergic neurons. MPP+ is taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to mitochondrial dysfunction and cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce Parkinson's-like symptoms in both humans and animal models. These symptoms include tremors, rigidity, and bradykinesia. This compound has also been shown to cause oxidative stress and inflammation in the brain, which may contribute to its neurotoxic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its ability to selectively target dopaminergic neurons, allowing for the study of dopamine-related processes. However, the neurotoxic effects of this compound limit its use in certain experiments, and caution must be taken to ensure the safety of researchers and subjects.

Future Directions

Future research on 1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione may focus on developing new methods for synthesizing the compound, as well as identifying new applications for its use in scientific research. Additionally, further investigation into the biochemical and physiological effects of this compound may lead to the development of new treatments for Parkinson's disease and other neurodegenerative disorders.

Synthesis Methods

1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be synthesized using a variety of methods, including the reaction of 3-methylbenzaldehyde with piperidine, followed by the addition of 2-furaldehyde and thiosemicarbazide. The resulting product is then purified using column chromatography to yield this compound.

Scientific Research Applications

1-(3-methylphenyl)-5-{[5-(1-piperidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been used extensively in scientific research due to its ability to selectively target dopaminergic neurons in the brain. This selectivity makes this compound a valuable tool for studying the role of dopamine in various physiological and pathological processes, such as Parkinson's disease.